1,4,7,10,13-Pentaazatridecane

• CAS No.: 112-57-2
• Product Name: 1,4,7,10,13-Pentaazatridecane
• Molecular Formula: C8H23N5; (NH2CH2CH2NHCH2CH2)2NH; C8H23N5
• Molecular Weight: 189.3 g/mol
• IUPAC Name: N'-[2-[2-(2-aminoethylamino)ethylamino]ethyl]ethane-1,2-diamine
• Standard InChI: InChI=1S/C8H23N5/c9-1-3-11-5-7-13-8-6-12-4-2-10/h11-13H,1-10H2
• Standard InChIKey: FAGUFWYHJQFNRV-UHFFFAOYSA-N
• SMILES: C(CNCCNCCNCCN)N
• Canonical SMILES: C(CNCCNCCNCCN)N
• Boiling Point: 644 °F at 760 mm Hg (NTP, 1992); 341.5 °C; 340.30 °C @ 760 MM HG; 320 - 340 °C
• Colorform: VISCOUS, HYGROSCOPIC LIQUID; Yellow liquid
• Density: 0.998 at 68 °F (USCG, 1999); 0.9980 @ 20 °C/20 °C; Relative density (water = 1): 0.99
• Flash Point: 325 °F (NTP, 1992); 325 °F (163 °C) (OPEN CUP); 163 °C o.c.
• Melting Point: -40 °F (NTP, 1992); -30.0 °C; FP: -30 °C; -46 - -30 °C
• Physical Description: Tetraethylenepentamine appears as a viscous liquid. Slightly less dense than water. Vapors heavier than air. Corrosive to the eyes, skin, mouth, throat and stomach. Vapors irritate the eyes and corrosive to the upper respiratory tract. Vapors may irritate the eyes. Flash point 325°F.; Liquid; COLOURLESS-TO-YELLOW HYGROSCOPIC VISCOUS LIQUID.
• Description: Tetraethylenepentamine appears as a viscous liquid. Slightly less dense than water. Vapors heavier than air. Corrosive to the eyes, skin, mouth, throat and stomach. Vapors irritate the eyes and corrosive to the upper respiratory tract. Vapors may irritate the eyes. Flash point 325°F.; Tetraethylenepentamine is a polyazaalkane.; Phenol-formaldehyde, cross-linked, tetraethylenepentamine activated, also known as 1, 11-diamino-3, 6, 9-triazaundecane or tetren, belongs to the class of organic compounds known as dialkylamines. These are organic compounds containing a dialkylamine group, characterized by two alkyl groups bonded to the amino nitrogen. Phenol-formaldehyde, cross-linked, tetraethylenepentamine activated exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, phenol-formaldehyde, cross-linked, tetraethylenepentamine activated is primarily located in the cytoplasm.
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); 34.52 M; SOL IN MOST ORGANIC SOLVENTS & WATER; Solubility in water: miscible
• Synonyms: TETRAEN; tetraethylenepentamine; tetraethylenepentamine pentahydrochloride
• Vapor Density: 6.53 (NTP, 1992) (Relative to Air); 6.53 (AIR= 1); Relative vapor density (air = 1): 6.5
• Vapor Pressure: less than 0.01 mm Hg at 68 °F (NTP, 1992); 8.00e-07 mmHg; 8.0X10-7 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 1.3
• PubChem Compound: 8197
• Last Modified: Nov 11 2021